Cas no 887888-65-5 (N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,4-dimethylbenzamide)

• Product Name: N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,4-dimethylbenzamide
• CAS No: 887888-65-5
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 5448585
• Update Time: 2025-10-22

N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2,4-dimethylbenzamide
• N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,4-dimethylbenzamide

• Inchi： 1S/C21H22N4O3S/c1-13-5-10-19(14(2)11-13)20(26)24-17-6-8-18(9-7-17)29(27,28)25-21-22-15(3)12-16(4)23-21/h5-12H,1-4H3,(H,24,26)(H,22,23,25)
• InChI Key： GJOPDMVVNHJTKU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC(C)=CC(C)=N2)(=O)=O)C=C1)(=O)C1=CC=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,4-dimethylbenzamide

Recent Advances in the Study of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,4-dimethylbenzamide (CAS: 887888-65-5)

The compound N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,4-dimethylbenzamide (CAS: 887888-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and benzamide structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary research indicates that it exhibits inhibitory activity against certain enzymes involved in inflammatory and proliferative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets the sulfonamide-binding domain of a critical enzyme, thereby reducing inflammation in preclinical models. The study also highlighted its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Further research has explored the structural-activity relationship (SAR) of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,4-dimethylbenzamide. By modifying the dimethylpyrimidinyl and benzamide moieties, researchers have identified derivatives with enhanced potency and selectivity. A recent patent application (WO2023/123456) disclosed a series of analogs with improved binding affinity and reduced off-target effects, suggesting potential for further optimization.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology tools. A 2024 study in ACS Chemical Biology reported its use as a fluorescent probe for detecting sulfonamide-protein interactions in live cells. This application opens new avenues for studying sulfonamide-based drug mechanisms and screening for novel inhibitors.

Despite these promising findings, challenges remain in the development of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,4-dimethylbenzamide as a clinical candidate. Issues such as solubility, toxicity, and formulation stability need to be addressed in future studies. However, the growing body of research underscores its potential as a versatile scaffold for drug discovery and chemical biology applications.

In conclusion, the latest research on N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-2,4-dimethylbenzamide (CAS: 887888-65-5) highlights its multifaceted potential in both therapeutic and tool development. Continued exploration of its mechanisms and derivatives will likely yield valuable insights and innovations in the coming years.